4-[(azetidin-3-ylmethyl)amino]-N-[5-(3,5-difluorobenzyl)-1H-indazol-3-yl]-2-(tetrahydro-2H-pyran-4-ylamino)benzamide

• Molecular Formula: C30H32F2N6O2
• Molecular Weight: 546.6 g/mol
• IUPAC Name: 4-(azetidin-3-ylmethylamino)-N-[5-[(3,5-difluorophenyl)methyl]-1H-indazol-3-yl]-2-(oxan-4-ylamino)benzamide
• InChI: InChI=1S/C30H32F2N6O2/c31-21-10-19(11-22(32)13-21)9-18-1-4-27-26(12-18)29(38-37-27)36-30(39)25-3-2-24(34-17-20-15-33-16-20)14-28(25)35-23-5-7-40-8-6-23/h1-4,10-14,20,23,33-35H,5-9,15-17H2,(H2,36,37,38,39)
• InChI Key: YIHOZIOEJPDQOI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1NC2=C(C=CC(=C2)NCC3CNC3)C(=O)NC4=NNC5=C4C=C(C=C5)CC6=CC(=CC(=C6)F)F

Description

4-[(azetidin-3-ylmethyl)amino]-N-[5-(3,5-difluorobenzyl)-1H-indazol-3-yl]-2-(tetrahydro-2H-pyran-4-ylamino)benzamide is a useful research compound. Its molecular formula is C30H32F2N6O2 and its molecular weight is 546.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tert-butyl 3-({[4-{[5-(3,5-difluorobenzyl)-1H-indazol-3-yl]carbamoyl}-3-(tetrahydro-2H-pyran-4-ylamino)phenyl]amino}methyl)azetidine-1-carboxylate (738 mg, 1.1 mmol) was dissolved in DCM (12 mL) and TFA (3 mL) was added. The resulting reaction solution was stirred for 3 hours at room temperature. The mixture was diluted with DCM and extracted with 10% aqueous NH3. Aqueous phase was extracted several time with DCM. Collected organic phases were washed with brine, dried over sodium sulfate and evaporated to dryness. Column chromatography purification on silica gel using dichloromethane/methanol/NH3 5N in MeOH 70:30:1 as the eluant, afforded 150 mg of the title compound.